N-(4-acetylphenyl)-2,1,3-benzothiadiazole-5-sulfonamide

• IUPAC Name: N-(4-acetylphenyl)-2,1,3-benzothiadiazole-5-sulfonamide
• InChI: InChI=1S/C14H11N3O3S2/c1-9(18)10-2-4-11(5-3-10)17-22(19,20)12-6-7-13-14(8-12)16-21-15-13/h2-8,17H,1H3
• InChI Key: PJLRWPNXTXMZHC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C14H11N3O3S2
• Molecular Weight: 333.4 g/mol

Description

N-(4-acetylphenyl)-2,1,3-benzothiadiazole-5-sulfonamide, also known as ABTS, is a synthetic compound that has been widely used in scientific research. ABTS is a fluorescent probe that is commonly used in biochemical and physiological studies. It is highly sensitive and has a broad range of applications.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2,1,3-benzothiadiazole-5-sulfonamide involves the oxidation of the compound by ROS. The oxidation of this compound results in the formation of a stable radical cation that absorbs light at 734 nm. The intensity of the absorbance is directly proportional to the concentration of ROS in the sample.
Biochemical and Physiological Effects:
This compound has been shown to have no toxic effects on cells and tissues. It is highly sensitive and has a low detection limit. This compound has been used to measure antioxidant activity in various biological samples, including plasma, urine, and tissue homogenates. This compound has also been used to study the effects of various compounds on ROS production in cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-acetylphenyl)-2,1,3-benzothiadiazole-5-sulfonamide in lab experiments include its high sensitivity, low detection limit, and ease of use. This compound is also stable and has a long shelf life. The limitations of using this compound include its limited selectivity for ROS and the need for a spectrophotometer to measure the absorbance.

Future Directions

There are several future directions for the use of N-(4-acetylphenyl)-2,1,3-benzothiadiazole-5-sulfonamide in scientific research. One direction is the development of new biosensors for the detection of various analytes. Another direction is the use of this compound in the development of new antioxidants for the prevention and treatment of various diseases. Additionally, this compound could be used in the study of the effects of environmental pollutants on ROS production in cells. Finally, this compound could be used in the development of new imaging techniques for the detection of ROS in vivo.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. It is a highly sensitive fluorescent probe that is commonly used to detect ROS in cells and tissues. This compound has a broad range of applications and has been used in the development of biosensors, antioxidants, and imaging techniques. The future directions for the use of this compound in scientific research are promising and will likely lead to new discoveries in the field.

Scientific Research Applications

N-(4-acetylphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been widely used in scientific research as a fluorescent probe. It is commonly used to detect reactive oxygen species (ROS) in cells and tissues. This compound is also used to measure antioxidant activity in various biological samples. In addition, this compound has been used in the development of biosensors for the detection of various analytes.